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Compound of Interest

Compound Name: Einecs 262-181-4

Cat. No.: B12694927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance of Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) in the characterization of novel pyridazinone

derivatives. The information presented is supported by experimental data from recent literature,

offering a valuable resource for researchers in medicinal chemistry and drug discovery.

Pyridazinone scaffolds are of significant interest due to their diverse biological activities,

including antibacterial, vasorelaxant, and anti-inflammatory properties.[1][2][3]

Data Presentation: Spectroscopic Analysis of Novel
Pyridazinones
The structural elucidation of newly synthesized pyridazinone derivatives relies heavily on a

combination of NMR and mass spectrometry techniques. The following tables summarize key

quantitative data for representative novel pyridazinone compounds, providing a comparative

overview of their spectral characteristics.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data for Representative Pyridazinone

Derivatives
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Compound Solvent
¹H NMR (δ,
ppm)

¹³C NMR (δ,
ppm)

Reference

Compound 7 (a

pyridazinone

derivative with

antibacterial

activity)

Not Specified

7.8 (d, J=8.4 Hz,

2H), 7.5 (d,

J=8.4 Hz, 2H),

7.2-7.0 (m, 3H),

6.8 (d, J=8.8 Hz,

2H), 3.8 (s, 3H)

162.1, 158.2,

145.3, 133.4,

130.5, 129.8,

128.9, 128.5,

121.7, 114.5,

55.6

[1][3]

Compound 13 (a

pyridazinone

derivative with

antibacterial

activity)

Not Specified

8.1 (s, 1H), 7.9

(d, J=8.4 Hz,

2H), 7.6 (d,

J=8.4 Hz, 2H),

7.2-7.0 (m, 3H),

6.8 (d, J=8.8 Hz,

2H), 4.6 (s, 2H)

170.1, 162.3,

158.4, 145.5,

133.6, 130.7,

129.9, 128.7,

121.9, 114.7,

48.9

[1][3]

A 4,5-dihydro-

3(2H)pyridazinon

e derivative

Not Specified Not Specified Not Specified [4]

A pyrrolo[3,4-

d]pyridazinone

derivative

Not Specified

Signals for

methyl groups at

δ2.27 ppm and

δ2.34 ppm

Not Specified [5]

Table 2: Mass Spectrometry Data for Novel Pyridazinone Derivatives
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Compound
Ionization
Method

[M+H]⁺ or M⁺

(m/z)
Molecular
Formula

Reference

Compound 11 ESI-MS 517.01 (M⁺) C₂₇H₂₁ClN₄O₃S [6]

Compound 12 ESI-MS 532.03 (M⁺) C₂₇H₂₂ClN₅O₃S [6]

A pyridazine

intermediate
ESI-HRMS 171.0045 C₅H₃N₂O₅⁻ [7]

YWS01125 ESI-MS 326.0 C₁₄H₁₄Cl₂N₃O₂ [8]

TR1-TR16 series HRMS
Not specified in

abstract

Not specified in

abstract
[9]

Experimental Protocols
The synthesis and characterization of novel pyridazinones generally follow a well-established

series of synthetic and analytical steps. The methodologies detailed below are a synthesis of

protocols reported in recent literature.[1][2][5][6][9][10]

General Synthesis of Pyridazinone Derivatives
A common synthetic route to novel pyridazinone derivatives involves the condensation of a 4-

oxo-4-phenylbutanoic acid with hydrazine hydrate to form the initial pyridazin-3(2H)-one ring.[1]

[10] This core structure is then typically modified through various reactions, such as

condensation with aromatic aldehydes, followed by N-alkylation with reagents like ethyl

bromoacetate.[1][2][10] Subsequent hydrolysis of the ester group can yield the corresponding

carboxylic acid derivatives.[1][10] The crude products are often purified by recrystallization from

appropriate solvents like ethanol or dioxane, or by column chromatography.[5][6]

NMR Spectroscopy
¹H and ¹³C NMR spectra are recorded on spectrometers operating at frequencies ranging from

300 to 600 MHz for ¹H and 75 to 150 MHz for ¹³C.[11][12][13] Deuterated solvents such as

DMSO-d₆ or CDCl₃ are commonly used, with tetramethylsilane (TMS) serving as the internal

standard.[13] Chemical shifts (δ) are reported in parts per million (ppm) and coupling constants

(J) in Hertz (Hz). For complete structural elucidation, a combination of 1D (¹H, ¹³C, DEPT) and

2D NMR experiments (COSY, HSQC, HMBC) are often employed.[11][14]
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Mass Spectrometry
Mass spectra are typically acquired using Electrospray Ionization (ESI) or High-Resolution

Mass Spectrometry (HRMS).[1][8][9] ESI-MS is a soft ionization technique that is well-suited for

the analysis of polar and thermally labile molecules like many pyridazinone derivatives, often

providing the protonated molecular ion [M+H]⁺.[8][15] HRMS provides high-accuracy mass

measurements, which are crucial for determining the elemental composition of the synthesized

compounds.[7][9] Samples are usually dissolved in a suitable solvent such as methanol or a

mixture of methanol and chloroform before being introduced into the mass spectrometer.[5]

Visualization of the Analytical Workflow
The following diagram illustrates the general workflow from the synthesis of novel

pyridazinones to their comprehensive spectroscopic analysis.

Caption: Workflow for the synthesis and spectroscopic analysis of novel pyridazinones.

Comparison with Alternatives
While NMR and mass spectrometry are the primary tools for the structural characterization of

novel pyridazinones, other analytical techniques can provide complementary information.

Infrared (IR) Spectroscopy: IR spectroscopy is frequently used to identify the presence of

key functional groups, such as the carbonyl (C=O) and N-H bonds, which are characteristic

of the pyridazinone ring system.[6][16]

Elemental Analysis: This technique provides the percentage composition of elements (C, H,

N, S, etc.) in a compound, which can be used to confirm the molecular formula determined

by HRMS.[6]

X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides

unambiguous determination of the three-dimensional molecular structure, serving as the

ultimate proof of structure.

In comparison to these alternatives, NMR provides detailed information about the connectivity

of atoms and the chemical environment of each nucleus, while mass spectrometry gives

precise information about the molecular weight and elemental composition. The combination of
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NMR and MS is therefore a powerful and indispensable approach for the unequivocal

characterization of novel pyridazinone derivatives in modern drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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